Cas no 1158205-64-1 (2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 1158205-64-1
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• MDL: MFCD01611748
• CID: 4784256
• Update Time: 2025-11-02

2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• 6-methyl-2-prop-2-enyl-1,2,3,6-tetrahydropyridine;hydrochloride
• 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD01611748
• Inchi： 1S/C9H15N.ClH/c1-3-5-9-7-4-6-8(2)10-9;/h3-4,6,8-10H,1,5,7H2,2H3;1H
• InChI Key： JPDVVTQTEKNBHM-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)C=CCC1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride

Comprehensive Guide to 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1158205-64-1): Properties, Applications, and Market Insights

2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1158205-64-1) is a specialized organic compound with a unique molecular structure that makes it valuable in various pharmaceutical and research applications. This compound belongs to the class of tetrahydropyridine derivatives, which are known for their versatility in synthetic chemistry and drug development. Its allyl and methyl functional groups contribute to its reactivity, making it a key intermediate in the synthesis of more complex molecules.

The chemical properties of 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride include a molecular formula of C₉H₁₆ClN and a molecular weight of approximately 173.68 g/mol. It typically appears as a white to off-white crystalline powder, soluble in polar solvents such as water, methanol, and ethanol. The presence of the hydrochloride salt enhances its stability and solubility, which is crucial for laboratory and industrial applications.

One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers are increasingly exploring tetrahydropyridine derivatives for their potential in developing central nervous system (CNS) drugs, particularly those targeting neurological disorders. The allyl group in the molecule offers opportunities for further functionalization, enabling the creation of novel therapeutic agents. This aligns with the growing demand for neuroprotective compounds and cognitive enhancers, which are trending topics in pharmaceutical research.

In addition to its pharmaceutical uses, 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride is also employed in organic synthesis as a building block for more complex structures. Its reactivity makes it suitable for catalysis and polymer chemistry, where it can act as a precursor for advanced materials. The compound's versatility has caught the attention of researchers working on sustainable chemistry and green synthesis, which are hot topics in the scientific community.

The market demand for 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride has been steadily increasing, driven by its applications in drug discovery and material science. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical companies. Additionally, the rise of custom synthesis services has made this compound more accessible to researchers worldwide, further boosting its popularity.

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Safety and handling of 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed guidelines on storage and disposal.

In conclusion, 2-Allyl-6-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1158205-64-1) is a versatile and valuable compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its unique structure and reactivity make it a subject of ongoing research, particularly in the development of CNS-targeting drugs and sustainable chemical processes. As the demand for specialized intermediates grows, this compound is poised to play an increasingly important role in scientific advancements.